4-(1-Benzylpiperidin-4-yl)butan-1-amine

• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol
• IUPAC Name: 4-(1-benzylpiperidin-4-yl)butan-1-amine
• InChI: InChI=1S/C16H26N2/c17-11-5-4-6-15-9-12-18(13-10-15)14-16-7-2-1-3-8-16/h1-3,7-8,15H,4-6,9-14,17H2
• InChI Key: HJJCUHPWJKGKDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCCCN)CC2=CC=CC=C2

Description

4-(1-Benzylpiperidin-4-yl)butan-1-amine is a piperidine-derived amine featuring a benzyl group at the 1-position of the piperidine ring and a butylamine chain at the 4-position. This compound serves as a critical intermediate in medicinal chemistry, particularly in the synthesis of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors, which are explored for Alzheimer’s disease (AD) treatment .

Synthesis:
The synthesis involves multi-step processes starting from 4-(1-benzylpiperidin-4-yl)butan-1-ol. Key steps include azide formation via reaction with diphenylphosphoryl azide (DPPA) and sodium azide, followed by reduction using triphenylphosphine/water/THF to yield the primary amine (27) (Scheme 2, ). Analytical data (IR, NMR, MS) confirm structural integrity, with purity validated by column chromatography .

Applications:
The compound is utilized in Ugi multicomponent reactions (MCRs) to generate chromone-melatonin hybrids (e.g., 14a–p) for AD drug development, demonstrating its versatility as a building block .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Benzylpiperidin-4-yl)butan-1-amine typically involves the reaction of 1-benzylpiperidine with butylamine. The reaction is carried out under controlled conditions to ensure the desired product is obtained with high purity. The process may involve several steps, including the protection and deprotection of functional groups, as well as purification techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of 4-(1-Benzylpiperidin-4-yl)butan-1-amine may involve large-scale chemical reactors and automated systems to ensure consistent quality and yield. The process may include the use of catalysts to enhance reaction rates and reduce energy consumption. Safety measures are also implemented to handle hazardous chemicals and prevent accidents.

Chemical Reactions Analysis

Types of Reactions

4-(1-Benzylpiperidin-4-yl)butan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are often employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce amines or alcohols.

Scientific Research Applications

4-(1-Benzylpiperidin-4-yl)butan-1-amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(1-Benzylpiperidin-4-yl)butan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 4-(1-benzylpiperidin-4-yl)butan-1-amine, its structural and functional analogs are analyzed below.

Table 1: Structural and Functional Comparison

Compound Name	Structural Features	Pharmacological Target	Key Applications	References
4-(1-Benzylpiperidin-4-yl)butan-1-amine	Piperidine core, benzyl group, butylamine chain	AChE/BChE inhibitors	Alzheimer’s drug hybrids
3-(Piperidin-1-yl)propan-1-amine	Piperidine core, shorter propylamine chain	Histamine H3 receptor antagonists	Breast anticancer agents
4-(4-Methylpiperidin-1-yl)butan-1-amine	Methyl-substituted piperidine, butylamine	Collision cross-section analysis	Molecular dynamics studies
4-[4-(2-Methoxyphenyl)piperazin-1-yl]butan-1-amine	Piperazine core, methoxyphenyl group	Serotonin/dopamine receptors	Neuropharmacological research
4-Anilino-1-benzylpiperidine	Anilino group instead of butylamine	Opioid impurity (e.g., fentanyl)	Forensic analysis

Key Findings:

Core Heterocycle Modifications :

• Replacement of piperidine with piperazine (e.g., 4-[4-(2-methoxyphenyl)piperazin-1-yl]butan-1-amine) shifts pharmacological targets toward serotonin/dopamine receptors, highlighting the role of nitrogen positioning in receptor affinity .
• Methyl-substituted piperidines (e.g., 4-(4-methylpiperidin-1-yl)butan-1-amine) exhibit reduced steric hindrance, enhancing solubility and metabolic stability compared to the benzyl analog .

Chain Length and Substituents: Shorter chains (e.g., 3-(piperidin-1-yl)propan-1-amine) limit interactions with hydrophobic enzyme pockets, reducing AChE inhibition efficacy but enabling anticancer activity via H3 receptor antagonism . Aromatic substituents: The benzyl group in 4-(1-benzylpiperidin-4-yl)butan-1-amine enhances binding to AChE’s peripheral anionic site (PAS), whereas methoxyphenyl groups (e.g., in piperazine analogs) favor monoaminergic receptor interactions .

Synthetic Accessibility :

• 4-(1-Benzylpiperidin-4-yl)butan-1-amine requires azide intermediates and rigorous purification , whereas analogs like 4-(4-methylpiperidin-1-yl)butan-1-amine are synthesized via simpler alkylation routes .

Safety and Handling: 4-(1-Benzylpiperidin-4-yl)butan-1-amine hydrochloride (CAS 1956386-32-5) is classified as hazardous, requiring controlled storage (-20°C) and handling precautions . In contrast, non-benzylated analogs (e.g., 4-(piperidin-1-yl)butan-1-amine) pose lower toxicity risks .